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Compound of Interest

Compound Name: 3-bromo-2H-pyran-2-one

Cat. No.: B008536

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and safety protocols for the handling and
use of 3-bromo-2H-pyran-2-one, a versatile reagent in organic synthesis. The information is
intended to ensure the safe and effective use of this compound in a laboratory setting.

Section 1: Chemical and Physical Properties

3-bromo-2H-pyran-2-one is a halogenated heterocyclic compound that serves as a valuable
building block in the synthesis of a variety of more complex molecules.[1] Its physical and
chemical properties are summarized below.
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Property Value Reference
CAS Number 19978-32-6 [1]
Molecular Formula CsH3BrO: [2]
Molecular Weight 174.98 g/mol [11[2]
Appearance Tan to light-brown solid [3]

Melting Point 59.5-61 °C [3]

Boiling Point 261.1 £ 33.0 °C (Predicted) [2]

Purity Typically >95% [4]

Storage Temperature Refrigerator [4]

Soluble in methylene chloride,
Solubility ethyl acetate, and other [3]

common organic solvents.

Section 2: Safety and Handling Protocols

2.1 Hazard ldentification

3-bromo-2H-pyran-2-one is a hazardous substance and should be handled with care. The
following table summarizes the GHS hazard information.
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Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed GHSO07 (Exclamation mark)[4]
Skin Corrosion/Irritation o )
H315: Causes skin irritation GHSO07 (Exclamation mark)
(Category 2)
Serious Eye Damage/Eye H319: Causes serious eye )
o o GHSO07 (Exclamation mark)
Irritation (Category 2A) irritation

Specific Target Organ Toxicity ]
) H335: May cause respiratory )
— Single Exposure (Category imitat GHSO07 (Exclamation mark)
irritation
3), Respiratory System

Data sourced from supplier safety information.
2.2 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 3-bromo-2H-pyran-2-one. The
following PPE is mandatory:

o Eye Protection: Chemical safety goggles.
o Hand Protection: Nitrile or other chemically resistant gloves.
o Skin and Body Protection: A lab coat must be worn.

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of dust or vapors.

2.3 Safe Handling Procedures

e Engineering Controls: Always handle 3-bromo-2H-pyran-2-one in a well-ventilated chemical
fume hood.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash
hands thoroughly after handling.
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o Spill Procedures: In case of a spill, evacuate the area. Wear appropriate PPE and absorb the
spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material into a
sealed container for proper disposal.

2.4 Storage and Stability

3-bromo-2H-pyran-2-one is sensitive to light and moisture and may turn yellow upon standing
at room temperature.[3] For long-term storage and to maintain its purity, the following
conditions are recommended:

o Storage: Store in a tightly sealed container in a refrigerator.

e Atmosphere: For optimal stability, store under an inert atmosphere (e.g., argon or nitrogen).

[1]
e Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.
2.5 Disposal

Dispose of 3-bromo-2H-pyran-2-one and any contaminated materials in accordance with
local, state, and federal regulations. Do not allow it to enter drains or waterways.

Section 3: Experimental Protocols

3.1 Protocol for a Typical Diels-Alder Reaction

3-bromo-2H-pyran-2-one is a reactive diene that can participate in Diels-Alder cycloadditions
with both electron-rich and electron-deficient dienophiles.[1][3]

Materials:

3-bromo-2H-pyran-2-one

Dienophile (e.g., N-phenylmaleimide)

Anhydrous toluene

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere (nitrogen or argon)
Procedure:

e To a dry round-bottom flask under an inert atmosphere, add 3-bromo-2H-pyran-2-one (1
equivalent).

e Add the dienophile (1.1 equivalents).
e Add anhydrous toluene to dissolve the reactants.

o Heat the reaction mixture to reflux (approximately 110 °C) and stir for the required time
(monitor by TLC).

e Once the reaction is complete, cool the mixture to room temperature.
e Remove the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel using an appropriate
solvent system (e.g., a gradient of ethyl acetate in hexanes).

3.2 Protocol for Synthesis of 3-substituted-2-pyrones via Cross-Coupling

The bromine atom at the 3-position can be substituted through various cross-coupling reactions
to generate a library of 3-substituted-2-pyrones.

Materials:
e 3-bromo-2H-pyran-2-one
» Organotin or organoboron reagent (e.g., phenylboronic acid)

» Palladium catalyst (e.g., Pd(PPhs)a)
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Base (e.g., K2COs)
Anhydrous solvent (e.g., DMF or toluene)
Schlenk flask or similar reaction vessel

Inert atmosphere (nitrogen or argon)

Procedure:

To a Schlenk flask under an inert atmosphere, add 3-bromo-2H-pyran-2-one (1 equivalent),
the organoboron or organotin reagent (1.2 equivalents), the palladium catalyst (0.05
equivalents), and the base (2 equivalents).

Add the anhydrous solvent.
Degas the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

Heat the reaction mixture to the appropriate temperature (e.g., 80-100 °C) and stir until the
starting material is consumed (monitor by TLC or GC-MS).

Cool the reaction mixture to room temperature and quench with water.
Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Section 4: Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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